![molecular formula C22H34FN3O B5227907 N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide](/img/structure/B5227907.png)
N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. This compound is also known as AZD2423 and belongs to the class of piperidinecarboxamide derivatives.
Mechanism of Action
The mechanism of action of N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide involves its binding to the dopamine D2 receptor in the brain. This binding results in the inhibition of dopamine release, which leads to a decrease in the activity of dopaminergic neurons. This, in turn, leads to a reduction in the symptoms associated with neurological disorders such as Parkinson's disease, schizophrenia, and depression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are mainly related to its interaction with the dopamine D2 receptor. This interaction leads to a decrease in dopamine release, which can affect various physiological processes such as mood, behavior, and movement. The compound has also been reported to have anxiolytic and antidepressant effects, which may be related to its interaction with other neurotransmitter systems in the brain.
Advantages and Limitations for Lab Experiments
N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It has high affinity and selectivity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. The compound is also relatively easy to synthesize and purify, which makes it accessible for research purposes.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the limitations is that it has not been extensively studied in vivo, which means that its effects in living organisms are not well understood. Another limitation is that it may have off-target effects on other neurotransmitter systems, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide. One direction is to further investigate its potential applications in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and depression. Another direction is to study its effects on other neurotransmitter systems in the brain, which may provide insights into its broader physiological effects. Additionally, the development of more selective and potent derivatives of this compound may lead to the discovery of new therapeutic agents for neurological disorders.
Synthesis Methods
The synthesis of N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide involves the reaction of 1-(2-fluorobenzyl)-4-piperidinecarboxylic acid with 1-azepanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in anhydrous dichloromethane at room temperature for several hours. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
N-[3-(1-azepanyl)propyl]-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been studied for its potential applications in medicinal chemistry. It has been reported to have high affinity and selectivity for the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and movement. This compound has also shown promising results as a potential treatment for neurological disorders such as Parkinson's disease, schizophrenia, and depression.
Properties
IUPAC Name |
N-[3-(azepan-1-yl)propyl]-1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34FN3O/c23-21-9-4-3-8-20(21)18-26-16-10-19(11-17-26)22(27)24-12-7-15-25-13-5-1-2-6-14-25/h3-4,8-9,19H,1-2,5-7,10-18H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNINMIMXIOPAPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCCNC(=O)C2CCN(CC2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.